Cas no 16453-54-6 (Iron tripalmitate)

• Product Name: Iron tripalmitate
• CAS No: 16453-54-6
• MF: C₄₈H₉₃FeO₆
• MW: 822.0934
• CID: 5467303
• Update Time: 2025-04-23

Iron tripalmitate Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, iron salt (1:)
• ferric palmitate
• Iron tripalmitate
• iron palmitate
• 2XWL041C96
• Hexadecanoic acid, iron(3+) salt (3:1)
• TRIS(PALMITATO)IRON
• IRON(III) PALMITATE
• IRON (III) HEXADECANOATE
• Q27896875

• Inchi： 1S/3C16H32O2.Fe/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;/h3*2-15H2,1H3,(H,17,18);/q;;;+3/p-3
• InChI Key： GIFIIAHOGINLJV-UHFFFAOYSA-K
• SMILES： [Fe+3].[O-]C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O.[O-]C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O.[O-]C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 821.632151 g/mol
• Monoisotopic Mass: 821.632151 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 55
• Rotatable Bond Count: 39
• Complexity: 172
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 822.1
• Topological Polar Surface Area: 120

Additional information on Iron tripalmitate

Iron tripalmitate: A Comprehensive Overview

Iron tripalmitate, a compound with the CAS number 16453-54-6, is a specialized form of iron used in various industrial and pharmaceutical applications. This compound is characterized by its stable structure and high bioavailability, making it an attractive candidate for nutritional supplements and advanced material synthesis. The use of iron tripalmitate has gained significant attention in recent years due to its potential benefits in addressing iron deficiency and enhancing the performance of certain materials.

The chemical structure of iron tripalmitate consists of iron ions complexed with palmitic acid, a saturated fatty acid. This complexation enhances the solubility and stability of iron, which is crucial for its absorption in biological systems. The compound is typically synthesized through a process involving the reaction of iron salts with palmitic acid under controlled conditions. This method ensures the formation of a stable complex with a high degree of purity, making it suitable for pharmaceutical use.

In the field of nutritional science, iron tripalmitate has been extensively studied for its ability to improve iron absorption in the human body. Unlike other forms of iron supplements, such as ferrous sulfate, which can cause gastrointestinal discomfort, iron tripalmitate is known for its gentler effect on the digestive system. This makes it an ideal choice for individuals with sensitive stomachs or those who experience adverse reactions to traditional iron supplements.

Recent research has highlighted the potential applications of iron tripalmitate in advanced material science. The compound's unique properties, such as its high thermal stability and catalytic activity, make it valuable in the development of new catalysts and polymer materials. For instance, studies have shown that iron tripalmitate can be used as a precursor for synthesizing magnetic materials with enhanced properties. These materials have applications in data storage devices and medical imaging techniques.

The bioavailability of iron tripalmitate is another area where significant research has been conducted. Studies have demonstrated that this compound is more efficiently absorbed by the body compared to other iron salts. This improved absorption rate is attributed to the complexation with palmitic acid, which facilitates better transport across cell membranes. As a result, iron tripalmitate supplements are becoming increasingly popular among healthcare professionals for treating iron deficiency anemia.

In addition to its nutritional benefits, iron tripalmitate has shown promise in various medical applications. Researchers have explored its potential use in wound healing and tissue regeneration due to its ability to promote cell growth and oxygen transport. The compound's role in enhancing the body's natural healing processes makes it a valuable asset in developing new therapeutic strategies.

The synthesis and application of iron tripalmitate continue to be an active area of research. Scientists are working on optimizing production methods to achieve higher yields and purities while reducing costs. Advances in synthetic chemistry have enabled the development of more efficient processes for producing this compound, making it more accessible for commercial use.

The environmental impact of using iron tripalmitate is also being considered in recent studies. Researchers are investigating ways to minimize waste and energy consumption during production while maintaining the high quality and efficacy of the final product. These efforts align with global sustainability goals and aim to make industrial processes more environmentally friendly.

The future prospects for iron tripalmitate are promising, with ongoing research uncovering new applications and improvements in production techniques. As our understanding of this compound grows, so does its potential to contribute to advancements in nutrition, medicine, and material science. The versatility and efficacy of CAS no16453-54-6, or more accurately referred to asIron tripalmitate, ensure that it will remain a key player in various industries for years to come.